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Compound of Interest

Compound Name: 5-Iodo-2-furaldehyde

Cat. No.: B1300138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

5-Iodo-2-furaldehyde (CAS No. 2689-65-8). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Iodo-2-furaldehyde is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as causing skin irritation, serious eye irritation, and

potential respiratory irritation[1][2]. The signal word for this chemical is "Warning"[3][4][5].

Engineering Controls: To minimize exposure, it is recommended to handle 5-Iodo-2-
furaldehyde in a well-ventilated area, preferably within a chemical fume hood.[3] Engineering

control measures, such as process isolation or enclosure and the use of properly designed

ventilation systems, should be prioritized to control hazardous materials at the source.[3]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory for the

safe handling of this compound.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

(meeting European standard

EN 166 or equivalent) or a

face shield.[3]

Protects against splashes and

solid particulates that can

cause serious eye irritation.

Hand Protection

Chemically resistant gloves.

Nitrile gloves are a suitable

option for incidental contact.

For prolonged or direct

contact, gloves with a higher

level of chemical resistance,

such as butyl rubber or

Viton™, should be considered.

Always inspect gloves for

integrity before use and

adhere to the manufacturer's

guidelines regarding

breakthrough time.[3][5]

Prevents skin contact, which

can cause irritation.[3]

Body Protection

A standard laboratory coat is

required. For operations with a

higher risk of splashes or dust

generation, chemical-resistant

coveralls may be necessary.[6]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not typically required when

handling small quantities in a

well-ventilated area or fume

hood. If dust is generated and

engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.

Prevents respiratory tract

irritation.[1][2]
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Footwear

Closed-toe shoes are

mandatory in the laboratory.

For situations with a risk of

spills, chemical-resistant safety

footwear is recommended.

Protects feet from spills and

falling objects.[2]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS

for 5-Iodo-2-furaldehyde.

Assemble PPE: Don all required personal protective equipment as outlined in the table

above.

Prepare Workspace: Ensure the chemical fume hood is operational and the workspace is

clean and uncluttered. Have spill cleanup materials readily available.

Gather Materials: Obtain the required quantity of 5-Iodo-2-furaldehyde and all necessary

laboratory equipment.

Handling:

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation of dust.

Avoid Contact: Avoid direct contact with skin and eyes.[3] Do not breathe in the dust.[3]

Storage: Keep the container tightly closed when not in use.[3][4] Store in a dry, cool, and

well-ventilated place, under an inert atmosphere (e.g., nitrogen), and refrigerated (2-8°C) for

long-term stability.[3][4]

Emergency Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

develops or persists.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[3]

Ingestion
Clean mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[3]

Disposal Plan
As a halogenated organic compound, 5-Iodo-2-furaldehyde requires specific disposal

procedures to prevent environmental contamination and ensure regulatory compliance.

Segregation and Collection:

Designated Waste Container: Collect all waste containing 5-Iodo-2-furaldehyde in a

dedicated, properly labeled hazardous waste container. The container should be clearly

marked as "Halogenated Organic Waste."[1][3][4][7]

Avoid Mixing: Do not mix halogenated organic waste with non-halogenated organic waste, as

this can complicate and increase the cost of disposal.[7]

Container Integrity: Ensure the waste container is in good condition, compatible with the

chemical, and has a secure, tight-fitting lid.[4][7]

Labeling and Storage:
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Proper Labeling: The waste container must be labeled with the words "Hazardous Waste"

and the full chemical name "5-Iodo-2-furaldehyde." Do not use abbreviations.[4]

Secure Storage: Store the waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated, away from incompatible materials.[7][8]

Final Disposal:

Authorized Disposal: Arrange for the disposal of the halogenated organic waste through your

institution's environmental health and safety (EHS) office or a licensed hazardous waste

disposal company.

Regulatory Compliance: Dispose of the contents and container in accordance with all local,

state, and federal regulations.[3]

Workflow for Safe Handling of 5-Iodo-2-furaldehyde
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Caption: Workflow for the safe handling and disposal of 5-Iodo-2-furaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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